Cas no 107085-37-0 (Icomethasone 21-Propionate)

Icomethasone 21-Propionate is a synthetic glucocorticoid corticosteroid derivative, primarily utilized for its potent anti-inflammatory and immunosuppressive properties. Its chemical structure features a 21-propionate ester modification, which enhances its lipophilicity and skin penetration, making it particularly effective in topical formulations for dermatological conditions such as eczema, psoriasis, and allergic dermatitis. The compound exhibits high receptor affinity and prolonged activity due to its metabolic stability, minimizing systemic absorption and reducing the risk of adverse effects. Its targeted action ensures localized efficacy with minimal disruption to endogenous cortisol levels. Icomethasone 21-Propionate is valued for its balanced potency and safety profile, making it a reliable choice in corticosteroid therapy.

Icomethasone 21-Propionate structure

Product Name:Icomethasone 21-Propionate

CAS No:107085-37-0

MF:C₂₅H₃₃ClO₆

MW:464.978927373886

CID:5735118

Update Time:2025-07-02

Icomethasone 21-Propionate Chemical and Physical Properties

Names and Identifiers

- Icomethasone 21-Propionate
- Pregna-1,4-diene-3,20-dione, 9-chloro-11β,17,21-trihydroxy-16α-methyl-, 21-propionate (7CI)
- Inchi： 1S/C25H33ClO6/c1-5-21(30)32-13-20(29)25(31)14(2)10-18-17-7-6-15-11-16(27)8-9-22(15,3)24(17,26)19(28)12-23(18,25)4/h8-9,11,14,17-19,28,31H,5-7,10,12-13H2,1-4H3/t14-,17+,18+,19+,22+,23+,24+,25+/m1/s1
- InChI Key： OPNPEZLXXKGRTA-OCUNRLNVSA-N
- SMILES： C[C@]12C[C@H](O)[C@@]3([C@]4(C=CC(=O)C=C4CC[C@@]3([H])[C@]1([H])C[C@@H](C)[C@]2(O)C(=O)COC(=O)CC)C)Cl

Experimental Properties

Density: 1.30±0.1 g/cm3(Predicted)
Boiling Point: 618.2±55.0 °C(Predicted)
pka: 12.02±0.70(Predicted)

Icomethasone 21-Propionate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	I164115-1mg	Icomethasone 21-Propionate	107085-37-0	1mg	$ 121.00	2023-04-15
TRC	I164115-2mg	Icomethasone 21-Propionate	107085-37-0	2mg	$ 161.00	2023-04-15
TRC	I164115-2.5mg	Icomethasone 21-Propionate	107085-37-0	2.5mg	$ 178.00	2023-04-15
TRC	I164115-5mg	Icomethasone 21-Propionate	107085-37-0	5mg	$ 351.00	2023-04-15
TRC	I164115-10mg	Icomethasone 21-Propionate	107085-37-0	10mg	$ 678.00	2023-04-15
TRC	I164115-25mg	Icomethasone 21-Propionate	107085-37-0	25mg	$ 1418.00	2023-04-15

Icomethasone 21-Propionate Related Literature

1. Enantio- & chemo-selective preparation of enantiomerically enriched aliphatic nitro alcohols using Candida parapsilosis ATCC 7330

Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
2. Fe3O4 nanoparticle chains with N-doped carbon coating: magnetotactic bacteria assisted synthesis and high-rate lithium storage†

Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
3. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
4. Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.

LarsBanko,AlfredLudwig
5. Distinct correlation between (CN2)x units and pores: a low-cost method for predesigned wide range control of micropore size of porous carbon†

Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966

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